Cas no 62813-76-7 (Undecane, 5-methoxy-5-methyl-)

• Product Name: Undecane, 5-methoxy-5-methyl-
• CAS No: 62813-76-7
• MF: C₁₃H₂₈O
• MW: 200.360824584961
• CID: 430572
• PubChem ID: 71382508
• Update Time: 2025-04-19

Undecane, 5-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Undecane, 5-methoxy-5-methyl-
• 5-methoxy-5-methylundecane
• DTXSID20804885
• 62813-76-7

• Inchi： 1S/C13H28O/c1-5-7-9-10-12-13(3,14-4)11-8-6-2/h5-12H2,1-4H3
• InChI Key： IIPWCGGQHGZQCN-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CCCC)CCCCCC

Computed Properties

• Exact Mass: 200.21414
• Monoisotopic Mass: 200.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23